Cas no 2375274-67-0 (7-(Azetidin-3-yloxy)quinoline;dihydrochloride)

• Product Name: 7-(Azetidin-3-yloxy)quinoline;dihydrochloride
• CAS No: 2375274-67-0
• MF: C₁₂H₁₄Cl₂N₂O
• MW: 273.158360958099
• CID: 6001066
• PubChem ID: 145867546
• Update Time: 2025-06-11

7-(Azetidin-3-yloxy)quinoline;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7439020
• 7-(azetidin-3-yloxy)quinoline dihydrochloride
• 7-(Azetidin-3-yloxy)quinoline;dihydrochloride
• 2375274-67-0

• Inchi： 1S/C12H12N2O.2ClH/c1-2-9-3-4-10(6-12(9)14-5-1)15-11-7-13-8-11;;/h1-6,11,13H,7-8H2;2*1H
• InChI Key： KANILWZMFUDAMI-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1C=CC2=CC=CN=C2C=1)C1CNC1

Computed Properties

• Exact Mass: 272.0483185g/mol
• Monoisotopic Mass: 272.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Additional information on 7-(Azetidin-3-yloxy)quinoline;dihydrochloride

Introduction to 7-(Azetidin-3-yloxy)quinoline;dihydrochloride (CAS No. 2375274-67-0)

7-(Azetidin-3-yloxy)quinoline;dihydrochloride (CAS No. 2375274-67-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The introduction of the azetidine moiety in the quinoline scaffold has been shown to enhance the pharmacological profile of these compounds, making them promising candidates for drug development.

The chemical structure of 7-(Azetidin-3-yloxy)quinoline;dihydrochloride features a quinoline core with an azetidine ring attached via an ether linkage at the 3-position. The dihydrochloride salt form ensures improved solubility and stability, which are crucial for its application in various biological assays and clinical settings. The unique combination of these structural elements provides a robust platform for exploring its potential therapeutic applications.

Recent studies have highlighted the multifaceted biological activities of 7-(Azetidin-3-yloxy)quinoline;dihydrochloride. One of the most notable findings is its potent antiproliferative activity against a variety of cancer cell lines. In vitro experiments have demonstrated that this compound effectively inhibits the growth of human lung, breast, and colon cancer cells by inducing apoptosis and cell cycle arrest. These results suggest that 7-(Azetidin-3-yloxy)quinoline;dihydrochloride could be a valuable lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, 7-(Azetidin-3-yloxy)quinoline;dihydrochloride has also shown promise in other therapeutic areas. For instance, it has been reported to exhibit potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation, such as NF-κB and MAPK. This dual action as an anticancer and anti-inflammatory agent makes it an attractive candidate for further investigation in the treatment of inflammatory diseases and cancer.

The pharmacokinetic properties of 7-(Azetidin-3-yloxy)quinoline;dihydrochloride have been extensively studied to assess its suitability for clinical use. Preclinical studies in animal models have demonstrated favorable pharmacokinetic profiles, including good oral bioavailability, moderate plasma protein binding, and a reasonable half-life. These characteristics suggest that this compound can be effectively delivered orally, making it a viable option for long-term treatment regimens.

Toxicity studies have also been conducted to evaluate the safety profile of 7-(Azetidin-3-yloxy)quinoline;dihydrochloride. Results from these studies indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential as a safe and effective therapeutic agent.

The potential applications of 7-(Azetidin-3-yloxy)quinoline;dihydrochloride extend beyond its direct therapeutic effects. Its unique chemical structure and biological activities make it an excellent tool for studying the mechanisms underlying cancer progression and inflammation. Researchers can use this compound to gain insights into the molecular pathways involved in these processes, which could lead to the discovery of new targets for drug development.

In conclusion, 7-(Azetidin-3-yloxy)quinoline;dihydrochloride (CAS No. 2375274-67-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its potent antiproliferative and anti-inflammatory activities, combined with favorable pharmacokinetic and safety profiles, make it an attractive candidate for further development as a therapeutic agent. Ongoing research is expected to uncover additional benefits and applications of this compound, contributing to advancements in the treatment of various diseases.